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Compound of Interest

Compound Name: Tellurium dibromide

CAS No.: 7789-54-0

Cat. No.: B1610629

Get Quote

This guide provides a detailed analysis of the valence electrons and the derivation of the Lewis

structure for Tellurium Dibromide (TeBr₂). It is intended for researchers, scientists, and

professionals in drug development who require a fundamental understanding of molecular

structures.

Core Concepts: Valence Electrons and the Octet
Rule
The construction of a Lewis structure is fundamentally based on the concept of valence

electrons—the electrons in the outermost shell of an atom that participate in chemical bonding.

[1][2] The primary objective is to arrange these electrons in a way that satisfies the octet rule

for each atom, which states that atoms tend to bond in such a way that they each have eight

electrons in their valence shell, achieving a stable electron configuration similar to that of a

noble gas.[3]

Determination of Total Valence Electrons
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The first step in deriving the Lewis structure for TeBr₂ is to calculate the total number of valence

electrons available for bonding.[1][3]

Tellurium (Te): As an element in Group 16 of the periodic table, Tellurium has 6 valence

electrons.[1][4][5]

Bromine (Br): As an element in Group 17 (a halogen), each Bromine atom has 7 valence

electrons.[1][6]

The total count is calculated as follows:

Total Valence Electrons = (Valence electrons of Te) + 2 × (Valence electrons of Br) Total

Valence Electrons = 6 + 2 × 7 Total Valence Electrons = 6 + 14 = 20

The TeBr₂ molecule has a total of 20 valence electrons to be distributed in its Lewis structure.

[3][4]

Atom Group Number
Valence
Electrons per
Atom

Number of
Atoms

Total Valence
Electrons

Tellurium (Te) 16 6 1 6

Bromine (Br) 17 7 2 14

Total 20

Protocol for Drawing the TeBr₂ Lewis Structure
The systematic placement of atoms and electrons is crucial for determining the correct

molecular representation.

Step 1: Identify the Central Atom The central atom is typically the least electronegative element

in the molecule. Comparing Tellurium and Bromine, Tellurium is less electronegative and is

therefore designated as the central atom.[1][3] The two Bromine atoms are positioned as

terminal atoms bonded to the central Tellurium.
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Step 2: Form the Skeletal Structure A single bond is drawn between the central Tellurium atom

and each of the two Bromine atoms. Each single bond represents a shared pair of electrons,

consuming 4 of the 20 available valence electrons.[1]

Step 3: Distribute Remaining Electrons to Terminal Atoms The remaining 16 electrons (20 - 4)

are distributed as lone pairs. The octets of the terminal atoms (Bromine) are completed first.[1]

Each Bromine atom requires 6 additional electrons (3 lone pairs) to satisfy its octet. This step

uses 12 of the remaining 16 electrons.

Step 4: Place Final Electrons on the Central Atom The final 4 electrons (16 - 12) are placed on

the central Tellurium atom as two lone pairs.[4]

Step 5: Verify Octets and Formal Charges A final check ensures that all atoms satisfy the octet

rule and that the formal charges are minimized.[1][4]

Bromine atoms: Each has 1 bond (2 electrons) and 3 lone pairs (6 electrons), satisfying the

octet rule with 8 electrons.

Tellurium atom: The central atom has 2 single bonds (4 electrons) and 2 lone pairs (4

electrons), also satisfying the octet rule with 8 electrons.[1][3]

The formal charge for each atom is calculated using the formula: Formal Charge = (Valence

Electrons) - (Non-bonding Electrons) - (Bonding Electrons / 2)[1]

Formal Charge on Te: 6 - 4 - (4/2) = 0

Formal Charge on Br: 7 - 6 - (2/2) = 0

Since all formal charges are zero, this configuration represents the most stable and correct

Lewis structure for TeBr₂.[1][4][7]

Visualization of the Lewis Structure Derivation
The logical workflow for determining the Lewis structure of TeBr₂ can be visualized as follows.
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Initial Data

Derivation Steps

Final Structure

Te Atom (Group 16)
6 Valence e-

Step 1: Calculate Total Valence Electrons
6 + 2(7) = 20 e-

2x Br Atoms (Group 17)
7 Valence e- each

Step 2: Identify Central Atom
Te (less electronegative)

Step 3: Form Skeletal Structure
Br — Te — Br

(4 e- used)

Step 4: Distribute Lone Pairs to Terminal Br
(12 e- used)

Step 5: Place Remaining e- on Central Te
(4 e- used)

Step 6: Verify Octets & Formal Charges
All atoms have 8e-

All formal charges are 0

      .. 
  :Br — Te — Br: 
      ¨   ¨   ..

Click to download full resolution via product page

Caption: Workflow for deriving the TeBr₂ Lewis structure.
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Electron Distribution Summary
The final Lewis structure for TeBr₂ shows one Tellurium atom single-bonded to two Bromine

atoms. The central Tellurium atom has two lone pairs of electrons, and each terminal Bromine

atom has three lone pairs.[1]

Feature Count Total Electrons

Bonding Electrons

Te-Br Single Bonds 2 4

Non-Bonding Electrons (Lone

Pairs)

On Central Te Atom 2 pairs 4

On Terminal Br Atoms 6 pairs (3 per atom) 12

Total Electrons Accounted For 20

This arrangement results in a bent molecular geometry due to the repulsion between the two

bonding pairs and the two lone pairs on the central Tellurium atom.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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